Cas no 169398-02-1 (n-Tetradecyl-1,1-d2 Alcohol)

• Product Name: n-Tetradecyl-1,1-d2 Alcohol
• CAS No: 169398-02-1
• MF: C₁₄H₃₀O
• MW: 216.399728298187
• CID: 111194
• PubChem ID: 92043316
• Update Time: 2025-10-31

n-Tetradecyl-1,1-d2 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecan-1,1-d2-ol(9CI)
• (2H2)ethane
• [1,1-2H]2-propyl bromide
• < 1,1-(2)H2> octanol
• < 1,1-2H2> octanol
• < 1-2H2> -1-octanol
• 1,1-
• 1,1-Dideuterio-aethyl
• 1,1-dideuterio-ethyl
• 1,1-Dideuterio-n-octyl alcohol
• 1,1-dideuteriotetradecanol
• 1-[1,1-(2)H2]-octanol
• 1-[1,1-D2]octanol
• 1-Brom-< 1,1-D2> propan
• 1-bromo-1,1-dideuterio-propane
• 1-bromo-1,1-dideuteropropane
• AC1L3J3W
• d2-1,1 propyl bromide
• ethyl radical-d2
• n-propyl-1,1-d2 bromide
• n-Tetradecyl--d2 Alcohol
• N-TETRADECYL-1,1-D2 ALCOHOL
• 1-Tetradecanol-d2
• HY-W004294S1
• CS-0568562
• 169398-02-1
• D98041
• 1,1-Dideuteriotetradecan-1-ol
• n-Tetradecyl-1,1-d2 Alcohol

• Inchi： 1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3/i14D2
• InChI Key： HLZKNKRTKFSKGZ-FNHLFAINSA-N
• SMILES： OC([2H])([2H])CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 216.242
• Monoisotopic Mass: 216.242
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 4.67980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on n-Tetradecyl-1,1-d2 Alcohol

Professional Introduction to n-Tetradecyl-1,1-d2 Alcohol (CAS No. 169398-02-1)

n-Tetradecyl-1,1-d2 Alcohol, with the chemical formula C₁₄H₃₀D₂O, is a deuterated derivative of n-tetradecyl alcohol. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique properties and potential applications. The inclusion of deuterium atoms (D) at the 1,1 positions introduces specific isotopic labeling, which is highly valuable in various scientific studies.

The molecular structure of n-Tetradecyl-1,1-d2 Alcohol consists of a linear hydrocarbon chain with a hydroxyl group at one end and two deuterium atoms attached to the first carbon atom. This configuration makes it an excellent candidate for use as an internal standard or labeled probe in analytical chemistry and spectroscopy techniques. The deuterated version enhances the sensitivity and specificity of detection methods, particularly in nuclear magnetic resonance (NMR) spectroscopy.

In recent years, the demand for isotopically labeled compounds has surged due to their utility in metabolic studies, drug metabolism research, and biochemical assays. n-Tetradecyl-1,1-d2 Alcohol serves as a valuable tool for researchers investigating lipid metabolism and membrane dynamics. Its long hydrocarbon chain mimics natural fatty alcohols, allowing scientists to study their interactions with biological membranes and enzymes without interference from non-labeled analogs.

One of the most compelling applications of n-Tetradecyl-1,1-d2 Alcohol is in the field of drug development. Isotopically labeled compounds are frequently employed to track the pharmacokinetics and metabolic pathways of new pharmaceutical agents. By incorporating deuterium atoms into drug molecules or their metabolites, researchers can gain insights into how these substances are processed within the body. This information is crucial for optimizing drug formulations and improving therapeutic outcomes.

The use of n-Tetradecyl-1,1-d2 Alcohol in NMR spectroscopy has been particularly noteworthy. Deuterated compounds minimize signal overlap from other molecules in complex mixtures, enabling high-resolution structural analysis. This capability is essential for characterizing novel compounds and understanding their three-dimensional configurations. Additionally, the stability provided by deuterium labeling ensures that the compound remains intact during prolonged experimental procedures, maintaining data integrity.

Recent advancements in mass spectrometry have further highlighted the importance of isotopically labeled compounds like n-Tetradecyl-1,1-d2 Alcohol. Techniques such as deuterium exchange mass spectrometry (DXMS) rely on the differential behavior of deuterated species to study protein dynamics and ligand binding events. These methods have opened new avenues in structural biology and drug discovery, allowing researchers to investigate molecular interactions with unprecedented precision.

The synthesis of n-Tetradecyl-1,1-d2 Alcohol presents unique challenges due to the need for precise isotopic incorporation. Advanced chemical methodologies, including catalytic hydrogenation and cross-coupling reactions, are employed to achieve high isotopic purity. These synthetic routes ensure that the final product meets the stringent requirements of scientific research, providing reliable data for analytical applications.

The safety profile of n-Tetradecyl-1,1-d2 Alcohol is another critical aspect that has been thoroughly evaluated. As a non-toxic and non-hazardous compound, it can be handled with standard laboratory protocols without additional protective measures. This ease of use makes it an attractive choice for both academic and industrial research settings.

The commercial availability of n-Tetradecyl-1,1-d2 Alcohol has been expanding in response to growing demand from pharmaceutical companies and research institutions. Suppliers specializing in isotopically labeled chemicals now offer this compound with various purity levels to suit different experimental needs. This accessibility has democratized its use across multiple disciplines within chemistry and biology.

In conclusion, n-Tetradecyl-1,1-d2 Alcohol (CAS No. 169398-02-1) represents a significant advancement in isotopic labeling technology with broad applications in analytical chemistry, drug development, and biochemical research. Its unique molecular structure combined with deuterium labeling provides researchers with a powerful tool for studying complex biological systems at a molecular level. As scientific understanding continues to evolve, the role of compounds like this will undoubtedly expand even further.